Cas no 361168-04-9 (4-(dimethylamino)-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-(dimethylamino)-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide
• CAS No: 361168-04-9
• MF: C₂₀H₁₇N₃OS
• MW: 347.433482885361
• CID: 5902862
• PubChem ID: 4152183
• Update Time: 2025-10-29

4-(dimethylamino)-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide
• Benzamide, 4-(dimethylamino)-N-naphtho[1,2-d]thiazol-2-yl-
• 4-(dimethylamino)-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide
• SR-01000442553-1
• F0375-0098
• SR-01000442553
• Oprea1_561386
• 4-(dimethylamino)-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• AB00667716-01
• AKOS024576100
• N-benzo[e][1,3]benzothiazol-2-yl-4-(dimethylamino)benzamide
• 361168-04-9

• Inchi： 1S/C20H17N3OS/c1-23(2)15-10-7-14(8-11-15)19(24)22-20-21-18-16-6-4-3-5-13(16)9-12-17(18)25-20/h3-12H,1-2H3,(H,21,22,24)
• InChI Key： WXXISWHNBLEABD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C3C(C=CC=C3)=CC=C2S1)(=O)C1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 347.10923335g/mol
• Monoisotopic Mass: 347.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 4-(dimethylamino)-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide

Introduction to Compound CAS No. 361168-04-9: 4-(Dimethylamino)-N-{Naphtho[1,2-d][1,3]Thiazol-2-Yl}Benzamide

4-(Dimethylamino)-N-{Naphtho[1,2-d][1,3]Thiazol-2-Yl}Benzamide, identified by the CAS registry number 361168-04-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethylamino group with a naphthothiazole moiety and a benzamide functional group. The combination of these groups imparts distinctive electronic and optical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The synthesis of 4-(Dimethylamino)-N-{Naphtho[1,2-d][1,3]Thiazol-2-Yl}Benzamide involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing production costs and enhancing the scalability of this compound for large-scale manufacturing.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The naphthothiazole moiety is known for its strong absorption in the visible region of the electromagnetic spectrum, which makes it an attractive candidate for applications in optoelectronics and photonics. For instance, studies have shown that incorporating this compound into polymer blends can significantly improve their light-harvesting efficiency, making them suitable for use in organic solar cells.

In addition to its role in materials science, 4-(Dimethylamino)-N-{Naphtho[1,2-d][1,3]Thiazol-2-Yl}Benzamide has also been explored for its potential in drug discovery. The dimethylamino group introduces basicity to the molecule, which can enhance its bioavailability and interactions with biological targets. Recent research has focused on evaluating its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.

The chemical structure of this compound is highly versatile, allowing for further functionalization to tailor its properties for specific applications. For example, modifying the benzamide group can alter the solubility and stability of the compound, while substituting the dimethylamino group with other nitrogen-containing functionalities can modulate its electronic characteristics.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like CAS No. 361168-04-9. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary studies suggest that under certain conditions, this compound can undergo enzymatic degradation; however, further research is needed to fully characterize its environmental fate.

In conclusion, 4-(Dimethylamino)-N-{Naphtho[1,2-d][1,3]Thiazol-2-Yl}Benzamide (CAS No. 361168-04-9) represents a versatile platform for exploring new frontiers in chemistry and materials science. Its unique combination of structural features offers opportunities for innovation across multiple disciplines while posing challenges that require further investigation to fully harness its potential.